![molecular formula C16H17N3O4S B3824548 N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-N'-phenylthiourea](/img/structure/B3824548.png)
N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-N'-phenylthiourea
Overview
Description
N-[2-hydroxy-1-(hydroxymethyl)-2-(4-nitrophenyl)ethyl]-N'-phenylthiourea is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. The compound is also known as nitrosourea and is synthesized using specific methods.
Mechanism of Action
Nitrosourea's mechanism of action involves the inhibition of DNA synthesis, leading to the inhibition of cell division and the induction of cell death. Nitrosourea forms adducts with DNA, which interfere with DNA replication and transcription. The compound also induces DNA damage, leading to the activation of cell death pathways.
Biochemical and Physiological Effects
Nitrosourea has been shown to induce oxidative stress and DNA damage in cells. The compound can also modulate the immune response and induce apoptosis in cancer cells. Nitrosourea has been shown to have a low toxicity profile in animal studies, making it a potential candidate for further research.
Advantages and Limitations for Lab Experiments
One of the advantages of using nitrosourea in lab experiments is its potential anti-tumor properties, making it a potential candidate for cancer research. Nitrosourea also has a low toxicity profile, making it safe for use in animal studies. However, one of the limitations of using nitrosourea is its potential to form adducts with DNA, which can interfere with DNA replication and transcription. This can lead to false results in lab experiments.
Future Directions
There are several future directions for nitrosourea research. One potential direction is to further investigate its anti-tumor properties and its potential use in cancer therapy. Another potential direction is to study its role in neurodegenerative diseases and its potential use in neuroprotective therapies. Additionally, further research can be conducted to investigate nitrosourea's role in the immune system and its potential use in immunomodulatory therapies.
Scientific Research Applications
Nitrosourea has potential applications in various scientific research fields, including cancer research, neurobiology, and immunology. In cancer research, nitrosourea has been shown to possess anti-tumor properties and can inhibit the growth of cancer cells. In neurobiology, nitrosourea has been used to study the role of nitric oxide in neuronal signaling. In immunology, nitrosourea has been shown to modulate the immune response and can be used to study the immune system's function.
properties
IUPAC Name |
1-[1,3-dihydroxy-1-(4-nitrophenyl)propan-2-yl]-3-phenylthiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c20-10-14(18-16(24)17-12-4-2-1-3-5-12)15(21)11-6-8-13(9-7-11)19(22)23/h1-9,14-15,20-21H,10H2,(H2,17,18,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQSUIPTYQCTINU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NC(CO)C(C2=CC=C(C=C2)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>52.1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26658898 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-[1,3-Dihydroxy-1-(4-nitrophenyl)propan-2-yl]-3-phenylthiourea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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